Cas no 269736-36-9 (Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI))
269736-36-9 structure
Product Name:Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI)
CAS No:269736-36-9
MF:C10H9NO2S
MW:207.248961210251
CID:1023080
Update Time:2024-06-14
Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI)
- methyl 3-isothiocyanato-4-methylbenzoate
- Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester
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- Inchi: 1S/C10H9NO2S/c1-7-3-4-8(10(12)13-2)5-9(7)11-6-14/h3-5H,1-2H3
- InChI Key: MPPVOZHMORPKRB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C)C(N=C=S)=C1
Computed Properties
- Exact Mass: 207.035
- Monoisotopic Mass: 207.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8A^2
Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
269736-36-9 (Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI)) Related Products
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